Cas no 2137729-16-7 (1H-Pyrazole-4-carboxylic acid, 1-cyclopropyl-3-(difluoromethyl)-)

1H-Pyrazole-4-carboxylic acid, 1-cyclopropyl-3-(difluoromethyl)-, is a versatile heterocyclic compound featuring a pyrazole core substituted with a cyclopropyl group and a difluoromethyl moiety. Its carboxylic acid functionality enhances reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl and difluoromethyl groups contribute to steric and electronic modulation, improving metabolic stability and bioavailability in active ingredients. This compound is particularly useful in the development of biologically active molecules, including enzyme inhibitors and receptor modulators. Its well-defined structure and high purity ensure consistent performance in synthetic applications, supporting research in medicinal chemistry and crop protection.
1H-Pyrazole-4-carboxylic acid, 1-cyclopropyl-3-(difluoromethyl)- structure
2137729-16-7 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1-cyclopropyl-3-(difluoromethyl)-
CAS No:2137729-16-7
MF:C8H8F2N2O2
MW:202.158128738403
CID:5257488
Update Time:2025-06-12

1H-Pyrazole-4-carboxylic acid, 1-cyclopropyl-3-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 1-cyclopropyl-3-(difluoromethyl)-
    • Inchi: 1S/C8H8F2N2O2/c9-7(10)6-5(8(13)14)3-12(11-6)4-1-2-4/h3-4,7H,1-2H2,(H,13,14)
    • InChI Key: QGIHKLAZNGXOTQ-UHFFFAOYSA-N
    • SMILES: N1(C2CC2)C=C(C(O)=O)C(C(F)F)=N1

1H-Pyrazole-4-carboxylic acid, 1-cyclopropyl-3-(difluoromethyl)- Pricemore >>

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Additional information on 1H-Pyrazole-4-carboxylic acid, 1-cyclopropyl-3-(difluoromethyl)-

Recent Advances in the Study of 1H-Pyrazole-4-carboxylic acid, 1-cyclopropyl-3-(difluoromethyl)- (CAS: 2137729-16-7)

The compound 1H-Pyrazole-4-carboxylic acid, 1-cyclopropyl-3-(difluoromethyl)- (CAS: 2137729-16-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly due to their role as versatile scaffolds in drug design. The presence of a difluoromethyl group in the 1H-Pyrazole-4-carboxylic acid, 1-cyclopropyl-3-(difluoromethyl)- structure enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize the compound's properties.

In vitro and in vivo studies have demonstrated that this compound exhibits significant inhibitory activity against specific enzymatic targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 1H-Pyrazole-4-carboxylic acid, 1-cyclopropyl-3-(difluoromethyl)- showed potent inhibition of a key kinase involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

Furthermore, the compound's pharmacokinetic profile has been evaluated in preclinical models, revealing favorable absorption and distribution characteristics. These findings underscore the compound's potential for further development as a therapeutic agent. However, challenges such as off-target effects and toxicity profiles need to be addressed in future studies to ensure its clinical applicability.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 1-cyclopropyl-3-(difluoromethyl)- (CAS: 2137729-16-7) represents a promising lead compound in medicinal chemistry, with demonstrated biological activity and therapeutic potential. Ongoing research efforts are focused on optimizing its structure-activity relationship and exploring its applications in treating various diseases, including cancer and inflammatory disorders. The integration of computational and experimental approaches will be crucial in advancing our understanding of this compound and its derivatives.

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